3-Chloro-4-methylaniline

• CAS No.: 95-74-9
• Product Name: 3-Chloro-4-methylaniline
• Molecular Formula: C7H8ClN
• Molecular Weight: 141.6 g/mol
• IUPAC Name: 3-chloro-4-methylaniline
• Standard InChI: InChI=1S/C7H8ClN/c1-5-2-3-6(9)4-7(5)8/h2-4H,9H2,1H3
• Standard InChIKey: RQKFYFNZSHWXAW-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)N)Cl
• Canonical SMILES: CC1=C(C=C(C=C1)N)Cl
• Boiling Point: 468 to 471 °F at 760 mm Hg (NTP, 1992); 243.0 °C; 243 °C
• Density: 1.108 (NTP, 1992)
• Flash Point: 212 °F (NTP, 1992); ~136 °C
• Melting Point: 79 °F (NTP, 1992); 26.0 °C; 26 °C
• Physical Description: 3-chloro-p-toluidine is a brown solid with a mild odor. (NTP, 1992); OtherSolid
• Description: 3-chloro-p-toluidine is a brown solid with a mild odor. (NTP, 1992); 3-chloro-p-toluidine is a monochloroaniline that is p-toluidine in which one of the hydrogens that is meta to the amino group is replaced by a chlorine. It has a role as an avicide. It is a chloroaniline and a member of monochlorobenzenes. It derives from a p-toluidine.
• Related CAS: 7745-89-3 (hydrochloride)
• Solubility: less than 1 mg/mL at 72° F (NTP, 1992); In water, 832 mg/L at 25 °C (est); Soluble in ethanol; slightly soluble in carbon tetrachloride
• Synonyms: 3-chloro-4-methylbenzenamine hydrochloride; 3-chloro-p-toluidine; 3-chloro-p-toluidine hydrochloride; CPTH; DRC-1339; starlicide; starlicide hydrochloride; starlicide monoacetate; starlicide sulfate (2:1)
• Vapor Pressure: 0.085 mm Hg at 77 °F (NTP, 1992); 4.08X10-2 mm Hg at 25 °C (est)
• PubChem Compound: 7255
• Last Modified: Nov 12 2021